3-(2-methoxy-1-naphthyl)-N'-[(E)-(4-methylphenyl)methylidene]-1H-pyrazole-5-carbohydrazide

• Molecular Formula: C23H20N4O2
• Molecular Weight: 384.4 g/mol
• IUPAC Name: 3-(2-methoxynaphthalen-1-yl)-N-[(E)-(4-methylphenyl)methylideneamino]-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C23H20N4O2/c1-15-7-9-16(10-8-15)14-24-27-23(28)20-13-19(25-26-20)22-18-6-4-3-5-17(18)11-12-21(22)29-2/h3-14H,1-2H3,(H,25,26)(H,27,28)/b24-14+
• InChI Key: QFUGCOBRRJCQFW-ZVHZXABRSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)/C=N/NC(=O)C2=CC(=NN2)C3=C(C=CC4=CC=CC=C43)OC
• Canonical SMILES: CC1=CC=C(C=C1)C=NNC(=O)C2=CC(=NN2)C3=C(C=CC4=CC=CC=C43)OC

Description

3-(2-methoxy-1-naphthyl)-N’-[(E)-(4-methylphenyl)methylidene]-1H-pyrazole-5-carbohydrazide is a complex organic compound with potential applications in various scientific fields. This compound is characterized by its unique molecular structure, which includes a naphthyl group, a pyrazole ring, and a carbohydrazide moiety.

Preparation Methods

The synthesis of 3-(2-methoxy-1-naphthyl)-N’-[(E)-(4-methylphenyl)methylidene]-1H-pyrazole-5-carbohydrazide typically involves multiple steps. The synthetic route often starts with the preparation of the naphthyl and pyrazole intermediates, followed by their condensation under specific reaction conditions. Industrial production methods may involve optimized reaction conditions to ensure high yield and purity of the final product.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can yield reduced derivatives of the compound.

Substitution: The compound can undergo substitution reactions, where specific groups in the molecule are replaced by other functional groups. Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

3-(2-methoxy-1-naphthyl)-N’-[(E)-(4-methylphenyl)methylidene]-1H-pyrazole-5-carbohydrazide has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of other complex organic molecules.

Biology: The compound may have potential biological activities, making it a subject of study in biochemical research.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. The exact molecular targets and pathways depend on the specific application and context of use. Research is ongoing to elucidate the detailed mechanism by which this compound exerts its effects.

Comparison with Similar Compounds

Similar compounds to 3-(2-methoxy-1-naphthyl)-N’-[(E)-(4-methylphenyl)methylidene]-1H-pyrazole-5-carbohydrazide include:

• 3-{[(E)-(2-methoxy-1-naphthyl)methylidene]amino}phenylmethanol
• Methyl 3-[(E)-(2-hydroxy-1-naphthyl)methylidene]carbazate These compounds share structural similarities but differ in specific functional groups and properties. The uniqueness of 3-(2-methoxy-1-naphthyl)-N’-[(E)-(4-methylphenyl)methylidene]-1H-pyrazole-5-carbohydrazide lies in its specific combination of functional groups, which confer distinct chemical and biological properties.